Cas no 206049-56-1 (N-benzyl-2-(methylamino)butanamide)

• Product Name: N-benzyl-2-(methylamino)butanamide
• CAS No: 206049-56-1
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 3900332
• Update Time: 2025-09-23

N-benzyl-2-(methylamino)butanamide Chemical and Physical Properties

Names and Identifiers

• Butanamide, 2-(methylamino)-N-(phenylmethyl)-
• N-benzyl-2-(methylamino)butanamide

• Inchi： 1S/C12H18N2O/c1-3-11(13-2)12(15)14-9-10-7-5-4-6-8-10/h4-8,11,13H,3,9H2,1-2H3,(H,14,15)
• InChI Key： AJYDXDCVSOZPDX-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)C(NC)CC

Computed Properties

• Exact Mass: 206.142
• Monoisotopic Mass: 206.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2

Additional information on N-benzyl-2-(methylamino)butanamide

Comprehensive Overview of N-benzyl-2-(methylamino)butanamide (CAS No. 206049-56-1): Properties, Applications, and Research Insights

N-benzyl-2-(methylamino)butanamide (CAS No. 206049-56-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique amide and amine functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural versatility makes it a valuable candidate for drug discovery, particularly in targeting neurological and metabolic pathways. Researchers are increasingly exploring its potential due to its molecular stability and bioavailability, which align with modern demands for sustainable and efficient therapeutic agents.

In recent years, the scientific community has focused on optimizing the synthesis of N-benzyl-2-(methylamino)butanamide to enhance yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to streamline production. These methods not only reduce environmental impact but also improve cost-effectiveness, addressing key concerns in green chemistry. The compound’s CAS No. 206049-56-1 is frequently cited in patents and academic journals, reflecting its growing relevance in medicinal chemistry and material science.

One of the most searched questions regarding N-benzyl-2-(methylamino)butanamide is its role in neuroprotective agents. Studies suggest that its derivatives may modulate neurotransmitter activity, offering potential applications in neurodegenerative diseases like Alzheimer’s and Parkinson’s. This aligns with the rising global focus on brain health and cognitive enhancement, making it a hotspot for interdisciplinary research. Additionally, its low toxicity profile and high selectivity have spurred interest in personalized medicine, where tailored therapies are paramount.

The compound’s benzyl and methylamino moieties contribute to its lipophilicity, a property critical for crossing the blood-brain barrier. This feature has led to its exploration in drug delivery systems, particularly for central nervous system (CNS) targets. As the pharmaceutical industry shifts toward precision medicine, N-benzyl-2-(methylamino)butanamide exemplifies how small molecules can bridge gaps in treatment efficacy. Its CAS No. 206049-56-1 is often associated with cutting-edge research on GPCR modulators and enzyme inhibitors, further solidifying its importance.

From an industrial perspective, scalability remains a key challenge for N-benzyl-2-(methylamino)butanamide. Innovations in continuous flow chemistry and biocatalysis are being tested to overcome production bottlenecks. These advancements resonate with the broader push for sustainable manufacturing, a topic dominating discussions in chemical engineering forums. Furthermore, the compound’s compatibility with high-throughput screening platforms makes it a favorite in drug discovery pipelines, where speed and accuracy are crucial.

In summary, N-benzyl-2-(methylamino)butanamide (CAS No. 206049-56-1) represents a nexus of innovation in synthetic chemistry and biomedical research. Its multifaceted applications—from neurotherapeutics to green synthesis—highlight its adaptability to contemporary scientific challenges. As interest in targeted therapies and eco-friendly processes grows, this compound is poised to remain at the forefront of academic and industrial exploration.